Cas no 2034352-08-2 (2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile)

2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile
- AKOS026681423
- 2-(1-methylpyrazol-4-yl)pyridine-4-carbonitrile
- F2167-2965
- 2-(1-methyl-1H-pyrazol-4-yl)isonicotinonitrile
- 2034352-08-2
-
- Inchi: 1S/C10H8N4/c1-14-7-9(6-13-14)10-4-8(5-11)2-3-12-10/h2-4,6-7H,1H3
- InChI Key: BDGPNSNLRRMERQ-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C=N1)C1C=C(C#N)C=CN=1
Computed Properties
- Exact Mass: 184.074896272g/mol
- Monoisotopic Mass: 184.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5Ų
- XLogP3: 0.5
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2167-2965-5mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 5mg |
$103.5 | 2023-05-18 | |
Life Chemicals | F2167-2965-100mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 100mg |
$372.0 | 2023-05-18 | |
Life Chemicals | F2167-2965-25mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 25mg |
$163.5 | 2023-05-18 | |
Life Chemicals | F2167-2965-10mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 10mg |
$118.5 | 2023-05-18 | |
Life Chemicals | F2167-2965-15mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 15mg |
$133.5 | 2023-05-18 | |
Life Chemicals | F2167-2965-40mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 40mg |
$210.0 | 2023-05-18 | |
Life Chemicals | F2167-2965-30mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 30mg |
$178.5 | 2023-05-18 | |
Life Chemicals | F2167-2965-3mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 3mg |
$94.5 | 2023-05-18 | |
Life Chemicals | F2167-2965-5μmol |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 5μl |
$94.5 | 2023-05-18 | |
Life Chemicals | F2167-2965-1mg |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile |
2034352-08-2 | 90%+ | 1mg |
$81.0 | 2023-05-18 |
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile Related Literature
-
Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
-
Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
-
Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
Additional information on 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile
Introduction to 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile (CAS No. 2034352-08-2)
2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile (CAS No. 2034352-08-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile consists of a pyridine ring fused with a pyrazole moiety, both of which are functionalized with a methyl group and a cyano group, respectively. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.
Recent studies have highlighted the pharmacological activities of 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This finding suggests that 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound possesses significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis, making it a potential candidate for further preclinical and clinical evaluation as an anticancer agent.
The structural diversity and functional versatility of 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile have also led to its exploration in other therapeutic areas. For example, it has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Preliminary studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially offering new therapeutic avenues for these conditions.
Beyond its therapeutic applications, 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile has also been studied for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and photovoltaic materials. Researchers at the University of California have reported that this compound can be used to enhance the efficiency and stability of organic solar cells, opening up new possibilities in renewable energy technologies.
In conclusion, 2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile (CAS No. 2034352-08-2) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an exciting area of research, with ongoing studies continuing to uncover new possibilities for its use in various fields. As research progresses, it is likely that this compound will play an increasingly important role in the development of innovative solutions to pressing medical and technological challenges.
2034352-08-2 (2-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carbonitrile) Related Products
- 2554-94-1(6-(Dimethylamino)hexanal)
- 955607-69-9(N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide)
- 1213675-27-4((1S)-1-(2-ANTHRYL)-2-METHYLPROPYLAMINE)
- 2229666-42-4(3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)prop-2-enoic acid)
- 849353-34-0(4-bromopyrimidin-5-amine)
- 2680691-12-5(tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate)
- 1396706-70-9(1-(2-chlorophenyl)methyl-3-cyclopropyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)
- 1523618-18-9(6-(Aminomethyl)pyrimidin-4-amine dihydrochloride)
- 1421453-68-0(1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea)
- 1396883-53-6(3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)methylurea)




